Cas no 503146-12-1 (4-(Piperazin-1-yl)-2-(trifluoromethyl)pyrimidine)
503146-12-1 structure
Product Name:4-(Piperazin-1-yl)-2-(trifluoromethyl)pyrimidine
CAS No:503146-12-1
MF:C9H11F3N4
MW:232.205651521683
CID:1082637
PubChem ID:23014391
Update Time:2025-04-20
4-(Piperazin-1-yl)-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(Piperazin-1-yl)-2-(trifluoromethyl)pyrimidine
- 4-piperazin-1-yl-2-(trifluoromethyl)pyrimidine
- SCHEMBL2850464
- AB51510
- UWUUGUDKZFYSMF-UHFFFAOYSA-N
- 503146-12-1
- DB-105793
-
- Inchi: 1S/C9H11F3N4/c10-9(11,12)8-14-2-1-7(15-8)16-5-3-13-4-6-16/h1-2,13H,3-6H2
- InChI Key: UWUUGUDKZFYSMF-UHFFFAOYSA-N
- SMILES: FC(C1=NC=CC(=N1)N1CCNCC1)(F)F
Computed Properties
- Exact Mass: 232.09358085g/mol
- Monoisotopic Mass: 232.09358085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 41Ų
4-(Piperazin-1-yl)-2-(trifluoromethyl)pyrimidine Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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